BECLOTIAMINE
BECLOTIAMINE
Brand Name:
Vulcanchem
CAS No.:
13471-78-8
VCID:
VC0082056
InChI:
InChI=1S/C12H16ClN4S.ClH/c1-8-11(3-4-13)18-7-17(8)6-10-5-15-9(2)16-12(10)14;/h5,7H,3-4,6H2,1-2H3,(H2,14,15,16);1H/q+1;/p-1
SMILES:
CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCCl.[Cl-]
Molecular Formula:
C12H16Cl2N4S
Molecular Weight:
319.3 g/mol
BECLOTIAMINE
CAS No.: 13471-78-8
Main Products
VCID: VC0082056
Molecular Formula: C12H16Cl2N4S
Molecular Weight: 319.3 g/mol
| CAS No. | 13471-78-8 |
|---|---|
| Product Name | BECLOTIAMINE |
| Molecular Formula | C12H16Cl2N4S |
| Molecular Weight | 319.3 g/mol |
| IUPAC Name | 5-[[5-(2-chloroethyl)-4-methyl-1,3-thiazol-3-ium-3-yl]methyl]-2-methylpyrimidin-4-amine;chloride |
| Standard InChI | InChI=1S/C12H16ClN4S.ClH/c1-8-11(3-4-13)18-7-17(8)6-10-5-15-9(2)16-12(10)14;/h5,7H,3-4,6H2,1-2H3,(H2,14,15,16);1H/q+1;/p-1 |
| Standard InChIKey | BPEQAFGUCPPRIB-UHFFFAOYSA-M |
| SMILES | CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCCl.[Cl-] |
| Canonical SMILES | CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCCl.[Cl-] |
| Related CAS | 20166-17-0 (Parent) |
| Synonyms | eclotiamine beclotiamine chloride beclotiamine chloride monohydrochloride chloroethyl thiamine |
| PubChem Compound | 71858 |
| Last Modified | Nov 11 2021 |
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